Cas no 65515-82-4 (α-2-Furyl-5-nitro-2-furanacrylic Acid)

• Product Name: α-2-Furyl-5-nitro-2-furanacrylic Acid
• CAS No: 65515-82-4
• MF: C₁₁H₇NO₆
• MW: 249.176383256912
• CID: 5719021
• Update Time: 2025-11-01

α-2-Furyl-5-nitro-2-furanacrylic Acid Chemical and Physical Properties

Names and Identifiers

• α-2-Furyl-5-nitro-2-furanacrylic Acid
• 2-Furanacetic acid, α-[(5-nitro-2-furanyl)methylene]-

• Inchi： 1S/C11H7NO6/c13-11(14)8(9-2-1-5-17-9)6-7-3-4-10(18-7)12(15)16/h1-6H,(H,13,14)
• InChI Key： OKXXRQQINMXVQS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(=CC1=CC=C([N+]([O-])=O)O1)C(O)=O

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO
• Vapor Pressure: Not available
• pka: 3.22±0.19(Predicted)

α-2-Furyl-5-nitro-2-furanacrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on α-2-Furyl-5-nitro-2-furanacrylic Acid

Introduction to α-2-Furyl-5-nitro-2-furanacrylic Acid (CAS No: 65515-82-4)

α-2-Furyl-5-nitro-2-furanacrylic Acid, identified by its Chemical Abstracts Service (CAS) number 65515-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitro-substituted furanacrylic acids, a group known for its diverse applications in medicinal chemistry and material science. The unique structural features of this molecule, including its furyl and nitro functional groups, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid molecule consists of a furan ring substituted with a nitro group at the 5-position and a carboxylic acid group at the 2-position. This arrangement imparts distinct chemical properties that are leveraged in synthetic chemistry. The presence of the nitro group enhances reactivity, making it a versatile building block for further functionalization. Researchers have utilized this compound in the development of novel pharmaceuticals, particularly in the synthesis of heterocyclic scaffolds that are prevalent in many drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid. Studies have demonstrated its role as a precursor in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The furyl moiety, known for its stability and ability to interact with biological targets, has been particularly noted for its contribution to the pharmacological activity of derived molecules. Additionally, the nitro group can be reduced to an amine, providing a pathway to access more complex structures with altered biological profiles.

One of the most compelling aspects of< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid is its utility in constructing complex molecular architectures. Researchers have employed this compound in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The ability to introduce this scaffold into drug candidates has led to several promising candidates entering preclinical development. The structural versatility of< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid allows chemists to fine-tune properties such as solubility, bioavailability, and target specificity, making it an indispensable tool in medicinal chemistry.

The< strong>CAS No: 65515-82-4 designation ensures that researchers can reliably identify and source this compound for their studies. Its availability from reputable chemical suppliers has facilitated numerous research projects across academia and industry. The compound's stability under various storage conditions further enhances its practicality as a research tool. This reliability is crucial for maintaining consistency in experimental results and advancing scientific understanding.

In addition to its pharmaceutical applications, α-2-Furyl-5-nitro-2-furanacrylic Acid has shown promise in materials science. The unique electronic properties conferred by the nitro and furyl groups make it a candidate for use in organic electronics and photovoltaic materials. These applications are still in nascent stages but hold significant potential for future development. The compound's ability to participate in π-stacking interactions also makes it interesting for designing supramolecular structures and materials with tailored properties.

The synthesis of< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid typically involves multi-step organic transformations starting from commercially available furan derivatives. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more accessible for large-scale production if needed. Techniques such as nitration followed by selective functionalization have been optimized to yield high-purity products suitable for sensitive applications.

The safety profile of< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid is another critical consideration for researchers handling this compound. While it does not pose acute toxicity risks under normal laboratory conditions, appropriate handling procedures should still be followed to minimize exposure. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this substance. Storage should be done in cool, dry environments away from incompatible materials.

The future prospects for< strong>CAS No: 65515-82-4-identified compounds like< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid are bright, given their versatility and growing body of research supporting their use. As new synthetic strategies are developed and our understanding of biological systems deepens, it is likely that this compound will continue to play a pivotal role in drug discovery and material science innovation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential.

In conclusion,< strong>α-2-Furyl-5-nitro-2-furanacrylic Acid(CAS No: 65515-82-4) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with therapeutic potential. As research progresses, we can expect even more innovative uses for this compound to emerge, further solidifying its importance in modern chemistry.